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Compound of Interest

Compound Name: 3-Bromo-2-pentene

Cat. No.: B13549082

Date of Issue: December 15, 2025

This document provides essential safety and logistical information for the proper handling and
disposal of 3-Bromo-2-pentene. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure laboratory safety, environmental
protection, and regulatory compliance. Adherence to these guidelines, in conjunction with your
institution's specific Chemical Hygiene Plan and local regulations, is mandatory.

Immediate Safety and Handling

3-Bromo-2-pentene is a halogenated organic compound that must be treated as hazardous.
Based on data for structurally similar chemicals, it is considered a flammable liquid that can
cause skin, eye, and respiratory irritation.[1][2]

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[3]

e Hand Protection: Use appropriate chemical-resistant gloves. Inspect gloves for integrity
before each use.[3]

» Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[3]

Handling:
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o All work involving 3-Bromo-2-pentene must be conducted in a properly functioning chemical
fume hood.[3][4]

» Keep the compound away from heat, sparks, open flames, and other ignition sources.

e Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[1][5]

» Avoid inhalation of vapors and direct physical contact.[6]

Quantitative Data and Hazard Summary

The following table summarizes key physical and safety data, primarily referenced from safety
data sheets for 3-Bromopentane, a structurally similar compound.

Property Data Reference
Chemical Formula CsHoBr [7]
Molecular Weight 149.03 g/mol [7]
Physical State Liquid [2]
Boiling Point 118-119°C/244.4-246.2 °F [2]
Flash Point 19 °C /66.2 °F [2]

H225: Highly flammable liquid

and vapour.H315: Causes skin
GHS Hazard Statements irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Store in a cool, dry, well-
Storage Temperature ] [6]
ventilated place.

Max. 55 gallons of hazardous
SAA Storage Limit waste.Max. 1 quart of acutely [8][9]

toxic (P-listed) waste.
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Step-by-Step Disposal Protocol

The required method for disposing of 3-Bromo-2-pentene is through your institution's certified
hazardous waste program.[10] In-lab treatment is not recommended.

Experimental Protocol: Waste Segregation and Collection
e Segregation:

o As a halogenated organic compound, 3-Bromo-2-pentene waste must be collected
separately from non-halogenated organic waste.[11][12]

o Do not mix this waste stream with other incompatible waste categories such as acids,
bases, oxidizers, or heavy metals.[11][13] Keeping waste streams separate is crucial for
safety and can significantly reduce disposal costs.[11][14]

o Container Selection and Labeling:

o Use a designated, chemically compatible, and leak-proof waste container with a tight-
fitting screw cap.[13][15] Polyethylene containers are recommended.[8][16] Avoid metal
containers, as they can be corroded by acids that may form from the decomposition of
halogenated solvents.[16]

o Affix a "Hazardous Waste" tag to the container before adding the first drop of waste.[11]
[14]

o The label must be filled out completely, including:

The full chemical name: "Waste 3-Bromo-2-pentene”.

All other chemical constituents and their approximate percentages.[11]

The accumulation start date.[11]

The relevant hazard pictograms (e.g., Flammable, Irritant).

e Waste Accumulation and Storage:
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o All waste transfers must be conducted within a chemical fume hood.[11]
o Keep the waste container securely closed at all times, except when adding waste.[16][17]

o Do not overfill the container. Leave a minimum of 5% headspace to allow for vapor
expansion.[11]

o Store the waste container in a designated Satellite Accumulation Area (SAA), which must
be at or near the point of generation.[9][13]

o The container must be placed in secondary containment (e.g., a large, chemically resistant
tub) to contain any potential leaks.[9][11]

o Ensure the storage area is cool, dry, well-ventilated, and away from sources of heat or
ignition.[11]

e Requesting Disposal:

o When the waste container is full, or after a maximum of 9-12 months from the
accumulation start date, schedule a pickup.[8][17]

o Contact your institution's Environmental Health & Safety (EHS) department to request a
hazardous waste collection.[10][11]

o Complete all required documentation for the waste pickup.

Emergency Spill Procedures

o Evacuate and Alert: In case of a large spill, evacuate all personnel from the immediate area
and alert your colleagues and supervisor.[3]

o Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, contact your
institution's emergency response team.[11]

o Containment (Small Spills Only): For small, manageable spills, use an inert absorbent
material such as vermiculite, sand, or a commercial sorbent pad to contain the liquid.[10][11]

e Cleanup:
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o Use non-sparking tools to carefully collect the absorbed material and any contaminated
debris.[3]

o Place all cleanup materials into a heavy-duty, sealable container (e.g., a plastic bag or
bucket).[11]

o Label the container as "Hazardous Waste," identifying the contents as "Spill Debris
containing 3-Bromo-2-pentene."[11]

o Arrange for disposal through your EHS department.

Disposal Workflow Diagram
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Disposal Workflow for 3-Bromo-2-pentene
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Caption: Logical workflow for the safe disposal of 3-Bromo-2-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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